HEPES sodium salt

Specification

• CAS No.: 75277-39-3
• Molecular Formula: C8H18N2NaO4S
• Molecular Weight: 261.30 g/mol
• IUPAC Name: sodium;2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonate
• Standard InChI: InChI=1S/C8H18N2O4S.Na/c11-7-5-9-1-3-10(4-2-9)6-8-15(12,13)14;/h11H,1-8H2,(H,12,13,14)
• Standard InChI Key: VFXZKNGPBLVKPC-UHFFFAOYSA-N
• Isomeric SMILES: C1CN(CCN1CCO)CCS(=O)(=O)[O-].[Na+]
• SMILES: C1CN(CCN1CCO)CCS(=O)(=O)[O-].[Na+]
• Canonical SMILES: C1CN(CCN1CCO)CCS(=O)(=O)O.[Na]

Introduction

Chemical Identity and Historical Development

Structural and Molecular Characteristics

HEPES sodium salt (CAS 75277-39-3) is a sodium derivative of HEPES free acid, characterized by the molecular formula C₈H₁₇N₂NaO₄S and a molecular weight of 260.3 g/mol. The compound features a piperazine ring substituted with a hydroxyethyl group and an ethanesulfonate moiety, which confers zwitterionic properties at physiological pH. This structure enables dual buffering capacity: the sulfonic acid group donates protons under basic conditions, while the piperazine nitrogen accepts protons under acidic conditions.

Historical Context and Classification

Developed during the 1960s to address the limitations of traditional buffers like phosphate and bicarbonate, HEPES was among the first "Good's buffers" designed for biological research. These buffers were optimized for minimal toxicity, inertness in biochemical reactions, and consistent performance across temperature gradients. HEPES sodium salt gained prominence due to its superior ability to maintain pH stability in cell culture media, particularly under fluctuating CO₂ concentrations.

Physicochemical Properties and Buffer Performance

Thermal and Solubility Profiles

HEPES sodium salt exhibits a melting point of 234°C and a density of 1.504 g/cm³ at 20°C. It is highly soluble in water (26 g/100 mL at 20°C), forming clear, colorless solutions with a pH of 10.0–12.0 at 1 M concentration. The compound’s hygroscopic nature necessitates storage in airtight containers at room temperature to prevent moisture absorption.

Table 1: Key Physicochemical Properties of HEPES Sodium Salt

Property	Value
Molecular Weight	260.3 g/mol
pKa (25°C)	7.5
Buffering Range	6.8–8.2
Solubility in Water	26 g/100 mL
UV Absorbance (1 M, 260 nm)	≤0.2

Temperature-Dependent Behavior

The pKa of HEPES sodium salt decreases linearly with temperature at a rate of -0.014/°C, making it suitable for experiments conducted at 0°C–37°C. For instance, at 37°C, the pKa shifts to 7.31, aligning closely with physiological conditions. This thermal stability contrasts with bicarbonate buffers, which require precise CO₂ control to maintain pH.

Applications in Biological Research

Cell and Tissue Culture

HEPES sodium salt is a cornerstone in cell culture media, typically used at 10–25 mM concentrations to stabilize pH without interfering with cellular metabolism. Unlike bicarbonate buffers, it eliminates the need for CO₂ incubators, simplifying experimental setups. Studies demonstrate its efficacy in maintaining viability in mammalian cell lines, including HEK293 and CHO cells, during prolonged cultures.

Diagnostic and Pharmaceutical Uses

HEPES sodium salt is employed in radioimmunoassays for free thyroxin detection and as a component of dialysis buffers. cGMP-manufactured grades meet stringent endotoxin (<0.05 EU/mg) and bioburden standards for therapeutic applications.

Comparative Analysis with Alternative Buffers

HEPES vs. Phosphate-Buffered Saline (PBS)

Parameter	HEPES Sodium Salt	PBS
Buffering Range	6.8–8.2	7.2–7.6
Metal Interaction	None	Binds Ca²⁺, Mg²⁺
UV Interference	Low (A₂₆₀ ≤0.2)	High (phosphate absorbs at 260 nm)
Osmolality Control	Requires NaCl adjustment	Intrinsic osmolality

Advantages Over Bicarbonate Buffers

HEPES maintains pH stability in open cultures exposed to ambient air, whereas bicarbonate buffers require 5% CO₂ environments. This property is critical for protocols involving frequent media changes or microscopy.

Industrial Manufacturing and Quality Control

Synthesis and Purification

HEPES sodium salt is synthesized via sulfonation of N-(2-hydroxyethyl)piperazine, followed by sodium hydroxide neutralization. High-purity grades (≥99.5%) undergo recrystallization and lyophilization to minimize contaminants like heavy metals (<10 ppm) and endotoxins.

Regulatory Compliance

Commercial batches are tested for:

• DNase/RNase Activity: Absent.

• Microbial Contamination: Total aerobic count <10 CFU/g.

• Moisture Content: ≤1.5% (loss on drying).